1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene

• CAS No.: 832737-59-4
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol
• IUPAC Name: 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene
• InChI: InChI=1S/C15H15NO4/c1-2-19-14-6-8-15(9-7-14)20-11-12-4-3-5-13(10-12)16(17)18/h3-10H,2,11H2,1H3
• InChI Key: DJYWZXDFSPMMTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC(=CC=C2)[N+](=O)[O-]

Description

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene is an organic compound with the molecular formula C15H15NO4 It is characterized by the presence of an ethoxyphenoxy group attached to a nitrobenzene ring

Preparation Methods

The synthesis of 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene typically involves a multi-step process. One common method includes the reaction of 4-ethoxyphenol with epichlorohydrin to form an intermediate, which is then reacted with 3-nitrobenzyl chloride under basic conditions to yield the final product . Industrial production methods may involve similar steps but are optimized for higher yields and purity.

Chemical Reactions Analysis

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The nitro group on the benzene ring makes it susceptible to electrophilic aromatic substitution reactions.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation: The ethoxy group can be oxidized to a carboxylic acid under strong oxidative conditions.

Common reagents used in these reactions include nitric acid, hydrogen gas, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It may be used in studies involving the interaction of nitroaromatic compounds with biological systems.

Industry: Used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene involves its interaction with molecular targets through electrophilic aromatic substitution and reduction reactions. The nitro group plays a crucial role in these interactions, influencing the compound’s reactivity and stability .

Comparison with Similar Compounds

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene can be compared to other nitrobenzene derivatives such as:

1-[(4-Methoxyphenoxy)methyl]-3-nitrobenzene: Similar structure but with a methoxy group instead of an ethoxy group.

1-[(4-Ethoxyphenoxy)methyl]-4-nitrobenzene: Similar structure but with the nitro group in a different position on the benzene ring.